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Compound of Interest

Compound Name: Biotin-VAD-FMK

Cat. No.: B1663319 Get Quote

For researchers and scientists in the fast-paced world of drug development, ensuring

laboratory safety is paramount. This guide provides essential, immediate safety and logistical

information for handling Biotin-VAD-FMK, a biotin-conjugated pan-caspase inhibitor.

Adherence to these procedures will help ensure the well-being of laboratory personnel and the

integrity of your research.

Immediate Safety and Handling
Biotin-VAD-FMK is a valuable tool for identifying active caspases in cell lysates.[1][2] As with

any chemical reagent, proper handling and personal protective equipment are crucial. While a

specific Safety Data Sheet (SDS) for Biotin-VAD-FMK from some suppliers indicates that it

does not meet the criteria to be classified as a hazardous material, it is prudent to follow

standard laboratory safety protocols.[3] Other sources suggest that similar compounds may be

harmful if swallowed or comes into contact with skin.[4] Therefore, a cautious approach is

recommended.

Personal Protective Equipment (PPE)
To ensure safety, the following PPE should be worn at all times when handling Biotin-VAD-
FMK:
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PPE Category Specific Recommendations

Eye/Face Protection Wear approved safety goggles or glasses.

Hand Protection Handle with protective gloves (e.g., nitrile).

Body Protection Wear a standard laboratory coat.

Respiratory Protection
Not typically required under normal use with

adequate ventilation.

First Aid Measures
In the event of exposure, follow these first aid procedures:

Exposure Route First Aid Procedure

After Inhalation
Move to fresh air. If breathing is difficult, seek

medical attention.[3]

After Skin Contact
Immediately wash with soap and water and

rinse thoroughly.[3]

After Eye Contact
Rinse opened eye for several minutes under

running water. Consult a doctor.[3]

After Swallowing
Rinse mouth with water. Seek medical attention.

[3]

Operational and Disposal Plan
Proper storage and disposal are critical for maintaining the stability of Biotin-VAD-FMK and

ensuring a safe laboratory environment.

Storage and Stability
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Parameter Recommendation

Storage Temperature Store at -20°C.[1][5][6]

Shipping Conditions
Shipped at ambient temperature; may ship with

ice.[5]

Storage Conditions Store under desiccating conditions.

Stability Stable for at least 4 years at -20°C.[5]

Solution Storage
Store stock solutions at -80°C (for up to 2 years)

or -20°C (for up to 1 year).[1]

Disposal
Dispose of Biotin-VAD-FMK and any contaminated materials in accordance with local, state,

and federal regulations. Avoid release into the environment.

Experimental Protocols
Biotin-VAD-FMK is an affinity probe used to detect and immobilize caspases.[5] The following

is a general protocol for its use in identifying active caspases.

Protocol: Identification of Active Caspases
Cell Lysis: Prepare cell lysates from treated and untreated cells.

Incubation with Biotin-VAD-FMK: Incubate the cell lysates with Biotin-VAD-FMK to allow for

the covalent binding of the probe to active caspases.

Affinity Purification: Use streptavidin-conjugated beads to pull down the biotin-labeled

caspase complexes.

Elution: Elute the captured caspases from the beads.

Analysis: Analyze the eluted proteins by SDS-PAGE and Western blotting using caspase-

specific antibodies to identify the active caspases.[5]
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Visualizing the Mechanism and Workflow
To further clarify the processes involved, the following diagrams illustrate the signaling pathway

of caspase inhibition and the experimental workflow.
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Experimental Workflow for Caspase ID
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com
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